4-(3,5-Dimethylphenyl)-2-fluorophenol, 95%
Overview
Description
4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% (4-DMFP) is an organic compound with a chemical formula of C9H10FNO. It is a colorless crystalline solid with a melting point of 82-84°C, and a boiling point of 254-256°C. 4-DMFP has a variety of uses, ranging from laboratory experiments to industrial applications.
Scientific Research Applications
4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% is often used in scientific research due to its ability to react with a variety of other compounds, forming new products with different properties. It is used as a reagent in the synthesis of various pharmaceuticals, such as antimalarial drugs and anti-inflammatory agents. 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% has also been used in the synthesis of dyes, explosives, and insecticides.
Mechanism of Action
The mechanism of action of 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of inflammatory mediators. This inhibition of COX-2 could explain the anti-inflammatory effects of 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% observed in some studies.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% are not well understood. However, some studies have suggested that 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% may have anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% in laboratory experiments include its low cost, ease of synthesis, and availability of commercial sources. However, there are some limitations to its use, such as its low solubility in water, and its potential toxicity in high concentrations.
Future Directions
There are several potential future directions for research on 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95%. These include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential uses in the synthesis of pharmaceuticals and other compounds. Additionally, research into its potential toxicity in high concentrations is also warranted.
Synthesis Methods
4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% can be synthesized from 3,5-dimethylphenol and 2-fluoroaniline, using a two-step reaction. The first step involves the condensation of the two reactants in aqueous sodium hydroxide solution, yielding a diazonium salt intermediate. This intermediate is then reduced with sodium sulfide, producing 4-(3,5-Dimethylphenyl)-2-fluorophenol, 95% as the final product.
Properties
IUPAC Name |
4-(3,5-dimethylphenyl)-2-fluorophenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FO/c1-9-5-10(2)7-12(6-9)11-3-4-14(16)13(15)8-11/h3-8,16H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYHYJPVINOFVRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=CC(=C(C=C2)O)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10684133 |
Source
|
| Record name | 3-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10684133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261943-46-7 |
Source
|
| Record name | 3-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10684133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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